Cas no 2673369-54-3 (rel-(7S,8S)-7,8-Dimethyl-7,8-dihydro-1H-pyrano[4,3-b]pyridine-2,5-dione)

• Product Name: rel-(7S,8S)-7,8-Dimethyl-7,8-dihydro-1H-pyrano[4,3-b]pyridine-2,5-dione
• CAS No: 2673369-54-3
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 6627325
• PubChem ID: 165117593
• Update Time: 2026-03-12

rel-(7S,8S)-7,8-Dimethyl-7,8-dihydro-1H-pyrano[4,3-b]pyridine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• rel-(7S,8S)-7,8-Dimethyl-7,8-dihydro-1H-pyrano[4,3-b]pyridine-2,5-dione
• G76281
• 2673369-54-3
• SCHEMBL23649764

• Inchi： 1S/C10H11NO3/c1-5-6(2)14-10(13)7-3-4-8(12)11-9(5)7/h3-6H,1-2H3,(H,11,12)/t5-,6+/m0/s1
• InChI Key： COACCVHPMXAPFR-NTSWFWBYSA-N
• SMILES： C12[C@@H](C)[C@@H](C)OC(=O)C=1C=CC(=O)N2

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 453.2±45.0 °C(Predicted)
• pka: 10.52±0.60(Predicted)